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Compound of Interest

Compound Name: dinor-12-oxo Phytodienoic Acid-d5

Cat. No.: B10766679 Get Quote

An In-depth Technical Guide to dinor-12-oxo phytodienoic acid-d5

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of dinor-12-oxo phytodienoic acid-
d5 (dinor-OPDA-d5), a critical tool for research in plant biology and oxylipin signaling. The

document details its chemical properties, its biological context within the jasmonate family, and

its application in quantitative analysis.

Core Compound Data: dinor-12-oxo phytodienoic
acid-d5
dinor-12-oxo phytodienoic acid-d5 is the deuterium-labeled form of dinor-12-oxo

phytodienoic acid (dinor-OPDA). It is primarily utilized as an internal standard for precise

quantification of endogenous dinor-OPDA in biological samples using mass spectrometry.[1][2]

[3] The incorporation of five deuterium atoms provides a distinct mass shift, enabling

differentiation from the naturally occurring analyte without significantly altering its chemical

behavior during extraction and analysis.[2]
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Property Value Reference

Molecular Formula C₁₆H₁₉D₅O₃ [1][3][4]

Formula Weight 269.4 g/mol [1][3]

Exact Mass 269.2039 Da Calculated from[5]

Synonyms
dinor-OPDA-d5, dinor-12-oxo

PDA-d5
[1]

Structure

4-oxo-5S-(2Z)-2-penten-

4,4,5,5,5-d5-1-yl-2-

cyclopentene-1S-hexanoic

acid

[1]

Biological Context: Biosynthesis and Signaling
Dinor-OPDA is a 16-carbon oxylipin and a member of the jasmonate family of phytohormones,

which are crucial regulators of plant growth, development, and defense.[6] It is an intermediate

in the biosynthesis of jasmonic acid derived from hexadecatrienoic acid (16:3) and also

functions as a signaling molecule in its own right.[3][6]

Biosynthesis of dinor-OPDA
Dinor-OPDA is synthesized in the plastids from hexadecatrienoic acid (16:3), a fatty acid

commonly found in plastid membranes.[6] The pathway is analogous to the synthesis of the 18-

carbon 12-oxo-phytodienoic acid (OPDA) from α-linolenic acid. The process is initiated by

stress signals like wounding, leading to the enzymatic conversion of the fatty acid precursor.[6]

[7] The key enzymatic steps are catalyzed by 13-lipoxygenase (13-LOX), allene oxide synthase

(AOS), and allene oxide cyclase (AOC).[7][8]
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Biosynthesis pathway of dinor-12-oxo phytodienoic acid (dinor-OPDA).

Jasmonate Signaling Pathways
The jasmonate signaling cascade is complex, involving multiple bioactive molecules. While

jasmonoyl-L-isoleucine (JA-Ile) is a well-characterized hormone that functions through the

COI1 receptor to degrade JAZ repressor proteins and activate transcription factors (e.g.,

MYC2), OPDA and dinor-OPDA can activate a distinct signaling pathway.[9][10] This alternative

pathway is often COI1-independent and regulates a unique set of genes, many of which are

related to stress responses and detoxification.[8][11] This suggests that plants possess a

nuanced signaling system where different jasmonate family members can trigger specific

physiological responses.
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Simplified comparison of dn-OPDA/OPDA and canonical JA-Ile signaling pathways.

Experimental Protocols and Applications
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The primary application of dinor-OPDA-d5 is as an internal standard for the accurate

quantification of dinor-OPDA from complex biological matrices, such as plant tissues.[1][3] Its

use is essential to correct for analyte loss during sample preparation and for variations in

instrument response in liquid chromatography-mass spectrometry (LC-MS) or gas

chromatography-mass spectrometry (GC-MS) analysis.

General Protocol for dinor-OPDA Quantification via LC-
MS/MS
This protocol outlines a typical workflow for the extraction and analysis of dinor-OPDA from

plant leaf tissue.

1. Sample Preparation:

Flash-freeze approximately 100 mg of plant tissue in liquid nitrogen.

Homogenize the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a

bead beater.

2. Extraction:

Transfer the powdered tissue to a 2 mL microcentrifuge tube.

Add 1 mL of ice-cold extraction solvent (e.g., 80% methanol containing 1% acetic acid).

Add a known amount of dinor-OPDA-d5 internal standard (e.g., 10 ng).

Vortex thoroughly and incubate at 4°C for 1 hour with gentle shaking.

Centrifuge at 14,000 x g for 15 minutes at 4°C.

Collect the supernatant.

3. Solid-Phase Extraction (SPE) Cleanup (Optional but Recommended):

Condition an SPE cartridge (e.g., C18) according to the manufacturer's instructions.

Load the supernatant onto the cartridge.
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Wash the cartridge with a low-organic solvent to remove interfering compounds.

Elute the oxylipins with an appropriate solvent (e.g., methanol or acetonitrile).

Evaporate the eluate to dryness under a stream of nitrogen.

4. Analysis:

Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase

(e.g., 10% acetonitrile in water with 0.1% formic acid).

Transfer to an autosampler vial.

Inject the sample into an LC-MS/MS system.

Analyze using Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-

product ion transitions for both endogenous dinor-OPDA and the dinor-OPDA-d5 internal

standard.

5. Quantification:

Calculate the peak area ratio of the endogenous analyte to the internal standard.

Determine the concentration of dinor-OPDA in the sample by comparing this ratio to a

standard curve prepared with known concentrations of unlabeled dinor-OPDA.
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General workflow for dinor-OPDA quantification using dinor-OPDA-d5.

Relevance in Drug Development
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The study of plant oxylipins, including dinor-OPDA, holds potential for drug development.[9][12]

These molecules are structurally and functionally related to eicosanoids (e.g., prostaglandins)

in mammals, which are key mediators of inflammation.[10] Research has highlighted the anti-

inflammatory and anti-cancer activities of certain phyto-oxylipins.[9] A deeper understanding of

the signaling pathways and molecular targets of compounds like dinor-OPDA could facilitate

the rational design of novel therapeutics for inflammatory diseases and cancer.[10][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [dinor-12-oxo phytodienoic acid-d5 molecular formula
and exact mass]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10766679#dinor-12-oxo-phytodienoic-acid-d5-
molecular-formula-and-exact-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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